3-(3-Chloro-2-butenyl)-2,6-dimethyl-4-quinolinol
3-(3-Chloro-2-butenyl)-2,6-dimethyl-4-quinolinol
Brand Name:
Vulcanchem
CAS No.:
1164513-78-3
VCID:
VC0404649
InChI:
InChI=1S/C15H16ClNO/c1-9-4-7-14-13(8-9)15(18)12(11(3)17-14)6-5-10(2)16/h4-5,7-8H,6H2,1-3H3,(H,17,18)/b10-5-
SMILES:
CC1=CC2=C(C=C1)NC(=C(C2=O)CC=C(C)Cl)C
Molecular Formula:
C15H16ClNO
Molecular Weight:
261.74g/mol
3-(3-Chloro-2-butenyl)-2,6-dimethyl-4-quinolinol
CAS No.: 1164513-78-3
Main Products
VCID: VC0404649
Molecular Formula: C15H16ClNO
Molecular Weight: 261.74g/mol
| CAS No. | 1164513-78-3 |
|---|---|
| Product Name | 3-(3-Chloro-2-butenyl)-2,6-dimethyl-4-quinolinol |
| Molecular Formula | C15H16ClNO |
| Molecular Weight | 261.74g/mol |
| IUPAC Name | 3-[(Z)-3-chlorobut-2-enyl]-2,6-dimethyl-1H-quinolin-4-one |
| Standard InChI | InChI=1S/C15H16ClNO/c1-9-4-7-14-13(8-9)15(18)12(11(3)17-14)6-5-10(2)16/h4-5,7-8H,6H2,1-3H3,(H,17,18)/b10-5- |
| Standard InChIKey | STNBGAZIVJCZKY-YHYXMXQVSA-N |
| Isomeric SMILES | CC1=CC2=C(C=C1)NC(=C(C2=O)C/C=C(/C)\Cl)C |
| SMILES | CC1=CC2=C(C=C1)NC(=C(C2=O)CC=C(C)Cl)C |
| Canonical SMILES | CC1=CC2=C(C=C1)NC(=C(C2=O)CC=C(C)Cl)C |
| PubChem Compound | 757908 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume